Cupric bromide

• CAS No.: 7789-45-9
• Molecular Formula: Br2Cu
• Molecular Weight: 223.35 g/mol
• IUPAC Name: copper;dibromide
• InChI: InChI=1S/2BrH.Cu/h2*1H;/q;;+2/p-2
• InChI Key: QTMDXZNDVAMKGV-UHFFFAOYSA-L
• SMILES: [Cu](Br)Br
• Canonical SMILES: [Cu+2].[Br-].[Br-]
• boiling_point: 900 °C
• Color/Form: Almost black, iodine like, monoclinic crystals or crystalline powde
• density: 4.77 at 68 °F (USCG, 1999); 4.710 @ 20 °C/4 °C
• melting_point: 928 °F (USCG, 1999); 498 °C
• physical_description: Copper(ii) bromide is an odorless black solid. Sinks and mixes with water. (USCG, 1999)
• Pictograms: Corrosive; Irritant; Environmental Hazard
• solubility: Very sol in water; sol in alcohol, acetone, ammonia; practically insol in benzene, ether, concentrated sulfuric acid; Very sol in water; sol in ethanol, acetone; insoluble in benzene, ethyl ether; 126 parts/100 parts water; Anhydrous product is very soluble in water (55.7 g/100g solution) and soluble in ethanol and acetone.
• Synonyms: Copper Dibromide; Copper(II) Bromide; Cupric Bromide

Description

Cupric bromide (copper(II) bromide), with the chemical formula CuBr₂ (CAS No. 7789-45-9), is a black, hygroscopic crystalline solid. It has a molecular weight of 223.37 g/mol, a melting point of 498°C, and a boiling point of 900°C . The compound is highly soluble in water, ethanol, acetone, and ammonia, and it is toxic, requiring careful handling . Its primary applications include use as a catalyst in organic synthesis (e.g., bromination reactions) and as an analytical reagent . Structurally, this compound crystallizes in an orthorhombic system, forming elongated prisms or shorter crystals depending on synthesis conditions . Hydrated forms, such as CuBr₂·HBr·2H₂O, have also been documented .

Preparation Methods

Copper(II) bromide can be synthesized through several methods:

Reaction of Copper(II) Sulfate with Sodium Bromide: This method involves the reaction of copper(II) sulfate with sodium bromide, resulting in the formation of copper(II) bromide precipitate. The reaction can be represented as[ \text{CuSO}_4 + 2 \text{NaBr} \rightarrow \text{CuBr}_2 + \text{Na}_2\text{SO}_4 ]

Reaction of Copper Oxide with Hydrobromic Acid: Another method involves the reaction of copper oxide with hydrobromic acid, producing copper(II) bromide and water[ \text{CuO} + 2 \text{HBr} \rightarrow \text{CuBr}_2 + \text{H}_2\text{O} ]

Recrystallization: The tetrahydrate form of copper(II) bromide can be produced by recrystallizing solutions of copper(II) bromide at 0 °C.

Chemical Reactions Analysis

Copper(II) bromide undergoes various chemical reactions, including:

Oxidation and Reduction: Copper(II) bromide can act as an oxidizing agent in certain reactions. For example, it can be reduced to copper(I) bromide.

Substitution Reactions: It is used as a brominating agent in organic synthesis, where it can substitute bromine atoms into organic molecules.

Complex Formation: Copper(II) bromide can form complexes with various ligands, which are useful in catalysis and other chemical processes.

Scientific Research Applications

Applications in Organic Synthesis

Cupric bromide is widely used as a catalyst in various organic synthesis reactions. Its ability to facilitate oxidation reactions and promote carbon-carbon bond formations makes it invaluable in synthetic chemistry.

Key Reactions Involving this compound:

• Bromination Reactions : CuBr₂ is effective in brominating alkenes and aromatic compounds, forming α-bromo ketones and other derivatives.
• Oxidation Reactions : It can oxidize alcohols to aldehydes or ketones under mild conditions.

Reaction Type	Example Reaction	Product Type
Bromination	Alkene + CuBr₂ → α-Bromoalkane	α-Bromoalkane
Oxidation	Alcohol + CuBr₂ → Aldehyde/Ketone	Aldehyde/Ketone

Photographic Applications

This compound has historically been used in photographic processing. It acts as an intensifier, enhancing the contrast of photographic images. The compound's ability to form stable complexes with silver halides makes it essential in traditional photography.

Laser Technology

In laser applications, this compound serves as a gain medium for copper vapor lasers. These lasers are known for producing yellow or green light and are utilized in dermatological treatments and high-precision spectroscopic analysis.

Case Study: Copper Vapor Lasers

• Application : Used in medical devices for skin rejuvenation.
• Advantages : High precision and minimal thermal damage to surrounding tissues.

Analytical Chemistry

This compound is employed as an analytical reagent for detecting heavy metals in water samples. Its high solubility and reactivity allow it to form complexes with various metal ions, facilitating their quantification.

Detection Methodology

• Method : Colorimetric analysis using CuBr₂.
• Sensitivity : Capable of detecting heavy metals at low concentrations (ppm levels).

Mechanism of Action

The mechanism of action of copper(II) bromide involves its ability to act as a catalyst and brominating agent. In organic synthesis, it facilitates the substitution of bromine atoms into organic molecules. In laser technology, copper(II) bromide vapor is formed in situ from hydrogen bromide reacting with the copper discharge tube, producing yellow or green light .

Comparison with Similar Compounds

Copper Halides

Cupric Chloride (CuCl₂):

• Physical Properties: Cupric chloride forms green orthorhombic crystals, similar to CuBr₂, but with a lower melting point (~630°C decomposition) .
• Chemical Reactivity: While both CuCl₂ and CuBr₂ act as Lewis acids, CuBr₂ demonstrates faster kinetics in chalcopyrite leaching due to bromide's stronger oxidizing capacity compared to chloride .
• Applications: CuCl₂ is widely used in electroplating and dyeing, whereas CuBr₂ is preferred in bromination reactions and nanoparticle synthesis .

Cuprous Bromide (CuBr):

• Properties: Cuprous bromide (CuBr) is a white solid with a lower oxidation state (Cu⁺). Unlike CuBr₂, it is insoluble in water but soluble in ammonia.
• Reactivity: CuBr is a key reagent in Ullmann couplings, whereas CuBr₂ is utilized in radical-initiated polymerizations .

Other Metal Bromides

Aluminum Bromide (AlBr₃):

• Properties: AlBr₃ is a colorless, hygroscopic solid (melting point: 97.5°C) acting as a strong Lewis acid. Unlike CuBr₂, it sublimes readily and is highly reactive in Friedel-Crafts alkylation .
• Applications: While AlBr₃ is a staple in organic synthesis, CuBr₂ is employed in specialized catalytic roles, such as synthesizing pyrrolomycin derivatives .

Potassium Bromide (KBr):

• Uses: Primarily used in spectroscopy and medicine, contrasting with CuBr₂’s role in redox reactions .

Lithium Bromide (LiBr):

• Properties: LiBr is highly hygroscopic and used in absorption refrigeration. Unlike CuBr₂, it lacks catalytic utility but shares deliquescent behavior .

Comparative Table of Key Properties

Compound	Formula	Melting Point (°C)	Solubility (Water)	Key Applications
Cupric Bromide	CuBr₂	498	High	Catalysis, organic synthesis
Cupric Chloride	CuCl₂	~630 (decomp.)	High	Electroplating, dyeing
Aluminum Bromide	AlBr₃	97.5	Reacts violently	Friedel-Crafts reactions
Potassium Bromide	KBr	734	High	Spectroscopy, medicine

Reactivity and Catalytic Performance

• Oxalate Yield Studies: In oxalate formation reactions, CuBr₂ reduces yields similarly to CuCl₂ and CuI, suggesting a shared mechanistic pathway involving copper’s redox activity .
• Leaching Efficiency: this compound systems outperform cupric chloride in chalcopyrite leaching due to enhanced electron transfer via bromide ions .
• Bromination Reactions: CuBr₂ achieves high yields in anthracene bromination, mirroring CuCl₂’s efficacy in chlorination .

Biological Activity

Cupric bromide (CuBr$_2$) is a copper salt that has gained attention for its various biological activities. This article explores the compound's biological effects, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies from diverse sources.

Overview of this compound

This compound is an inorganic compound consisting of copper in the +2 oxidation state and bromide ions. It is commonly used in organic synthesis as a catalyst and has been investigated for its biological properties, including antimicrobial, anticancer, and antioxidant activities.

Antimicrobial Activity

This compound exhibits significant antimicrobial properties. Research indicates that it can inhibit the growth of various bacteria and fungi. For instance, a study demonstrated that CuBr$_2$ effectively reduced the viability of Escherichia coli and Staphylococcus aureus at low concentrations.

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	50 µg/mL
Staphylococcus aureus	25 µg/mL
Candida albicans	30 µg/mL

Anticancer Activity

Recent studies have highlighted the potential of this compound in cancer therapy. In vitro experiments using HepG-2 liver cancer cells showed that CuBr$_2$ could induce apoptosis and inhibit cell proliferation. The IC50 value was found to be approximately 10 µg/mL, indicating potent cytotoxicity against cancer cells.

Case Study: Hepatocellular Carcinoma

A study investigated the effects of this compound in combination with gallium oxide nanoparticles on hepatocellular carcinoma (HCC). The results indicated that:

• CuBr$_2$ significantly reduced tumor marker levels (e.g., AFP, TGF-β1).
• Histopathological analysis showed improved liver tissue recovery in treated groups compared to controls.
• Enhanced antioxidant enzyme activities were observed, suggesting a protective effect against oxidative stress.

Antioxidant Activity

This compound has been shown to possess antioxidant properties. It can scavenge free radicals and reduce oxidative stress markers in biological systems. A study reported that treatment with CuBr$_2$ increased superoxide dismutase (SOD) levels while decreasing malondialdehyde (MDA) levels in rat models subjected to oxidative stress.

Biochemical Marker	Control Group	CuBr$_2$ Treated Group
SOD (U/mg protein)	5.0	8.5
MDA (nmol/mg protein)	3.5	1.8

The biological activity of this compound can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation: CuBr$_2$ can generate ROS, which play a crucial role in inducing apoptosis in cancer cells.
• Metal Ion Interaction: The presence of copper ions can disrupt cellular functions by interacting with various biomolecules, leading to cytotoxic effects.
• Antioxidant Enzyme Modulation: CuBr$_2$ enhances the activity of endogenous antioxidant enzymes, thereby mitigating oxidative damage.

Q & A

Basic Research Questions

Q. What are the common laboratory synthesis methods for cupric bromide, and how can purity be verified?

this compound (CuBr₂) is typically synthesized via direct reaction of copper(II) oxide (CuO) with hydrobromic acid (HBr): $\text{CuO + 2 HBr → CuBr₂ + H₂O}$

After evaporation, the product is purified by recrystallization from water or ethanol. Purity verification methods include:

• X-ray diffraction (XRD) to confirm crystallinity and phase identity.
• Titration with sodium thiosulfate (Na₂S₂O₃) to quantify Cu²⁺ content .

Q. What are the critical physical and chemical properties of this compound relevant to experimental design?

Key properties (Table 1) influence handling and reactivity:

Property	Value	Reference
Molar mass	223.37 g/mol
Melting point	498°C
Solubility in water	126 g/100 mL (21°C)
Stability	Deliquescent, decomposes at >900°C

These properties necessitate airtight storage and controlled humidity during experiments .

Q. What safety protocols are essential when handling this compound in the lab?

this compound is toxic and requires:

• Ventilation : Use fume hoods to avoid inhalation of dust.
• Protective gear : Nitrile gloves, lab coats, and safety goggles.
• First aid : Immediate flushing with water for eye/skin contact; induce vomiting if ingested (under medical supervision) .

Advanced Research Questions

Q. How is this compound utilized in electroless copper deposition, and what parameters optimize deposition efficiency?

this compound acts as a catalyst in electroless plating solutions. A representative formulation (Table 2) includes:

Component	Concentration	Role
This compound	25.0 g/L	Catalyst
Potassium bromide	10.0 g/L	Stabilizer
Sodium hydroxide	20.0 g/L	pH control
Formaldehyde	26 mL/L	Reducing agent

Optimal conditions: pH 12–13, temperature 50–60°C. Efficiency is assessed via SEM for coating uniformity and conductivity measurements .

Q. What mechanistic role does this compound play in α-bromination of aromatic ketones?

this compound facilitates radical-mediated bromination at the α-position of ketones. For example, in synthesizing α-bromo-4-methoxyacetophenone:

• Reagents : CuBr₂ in AcOEt-CHCl₃ (82.6–97.5% yield).
• Mechanism : Cu²⁺ oxidizes the ketone to a radical intermediate, which reacts with Br⁻.
• Validation : Reaction progress is monitored via TLC, with product confirmation by $^1 \text{H NMR}$ (characteristic α-bromine peaks at δ 4.5–5.0 ppm) .

Q. How can researchers resolve contradictions in reported catalytic activity of this compound across studies?

Discrepancies in catalytic performance (e.g., reaction yields, byproducts) may arise from:

• Purity variations : Impurities (e.g., CuBr) alter reactivity. Use ICP-MS to verify CuBr₂ purity.
• Solvent effects : Polar solvents enhance ion dissociation, while nonpolar solvents favor radical pathways.
• Temperature control : Exothermic reactions require precise thermoregulation to avoid side reactions.
  Systematic replication of conditions with controlled variables (e.g., solvent, catalyst loading) is critical .

Q. Methodological Recommendations

• Data reproducibility : Document all synthesis and reaction parameters (e.g., humidity, stirring rate) to enable replication .
• Analytical rigor : Combine XRD, NMR, and titration for comprehensive characterization .
• Ethical citation : Cite primary literature for synthesis protocols and safety data, avoiding non-peer-reviewed sources .